Cas no 54377-24-1 (7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one)

7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one is a flavonoid derivative characterized by its chroman-4-one core structure with hydroxyl and methoxy substitutions at positions 7, 5, and 8, along with a phenyl group at position 2. This compound exhibits notable chemical stability due to its conjugated aromatic system and electron-donating methoxy groups. Its structural features suggest potential utility in pharmaceutical and biochemical research, particularly in studies involving antioxidant or enzyme inhibition mechanisms. The presence of multiple functional groups allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Analytical applications may also benefit from its distinct UV-Vis absorption properties.
7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one structure
54377-24-1 structure
Product Name:7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one
CAS No:54377-24-1
MF:C17H16O5
MW:300.305945396423
CID:836732
PubChem ID:23786424
Update Time:2025-06-08

7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one
    • 7-hydroxy-5,8-dimethoxy-2-phenyl-2,3-dihydrochromen-4-one
    • 7-Hydroxy-5,8-dimethoxyflavanone
    • [ "" ]
    • 7-hydroxy-5,8-dimethoxy-flavanone
    • A870473
    • NCGC00169339-01
    • 7-Hydroxy-5,8-dimethoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
    • 54377-24-1
    • HY-N2749
    • AKOS016006262
    • MEGxp0_001075
    • BRD-A34242039-001-01-8
    • DTXSID10635882
    • 2,3-Dihydro-7-hydroxy-5,8-dimethoxy-2-phenyl-4H-1-benzopyran-4-one; 7-Hydroxy-5,8-dimethoxyflavanone
    • CS-0023252
    • Flavanone, 7-hydroxy-5,8-dimethoxy-
    • ACon1_000808
    • 7-HYDROXY-5,8-DIMETHOXY-2-PHENYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
    • DA-70354
    • 7-Hydroxy-5,8-dimethoxyflavane
    • MDL: MFCD23135585
    • Inchi: 1S/C17H16O5/c1-20-14-9-12(19)16(21-2)17-15(14)11(18)8-13(22-17)10-6-4-3-5-7-10/h3-7,9,13,19H,8H2,1-2H3
    • InChI Key: JPDGNPJTSCOMQE-UHFFFAOYSA-N
    • SMILES: O1C2C(=C(C=C(C=2C(CC1C1C=CC=CC=1)=O)OC)O)OC

Computed Properties

  • Exact Mass: 300.09978
  • Monoisotopic Mass: 300.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Color/Form: Powder
  • PSA: 64.99
  • LogP: 3.11590

7-Hydroxy-5,8-dimethoxy-2-phenylchroman-4-one Pricemore >>

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